
Application Note and Protocol: Preparation of
Olomoucine II Stock Solution in DMSO

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Olomoucine Ii

Cat. No.: B1249779 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a detailed, step-by-step guide for the preparation of a stock

solution of Olomoucine II using Dimethyl Sulfoxide (DMSO) as the solvent. Olomoucine II is a

potent cyclin-dependent kinase (CDK) inhibitor used in cell cycle research and cancer studies.

[1][2][3] Accurate preparation of stock solutions is critical for ensuring experimental

reproducibility and obtaining reliable data. This protocol includes necessary calculations, safety

precautions, storage recommendations, and a summary of key quantitative data.

Quantitative Data Summary
The following table summarizes the essential properties of Olomoucine II for stock solution

preparation.
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Parameter Value Source(s)

Molecular Formula C₁₉H₂₆N₆O₂ [2][4]

Molecular Weight 370.45 g/mol [2][3][5][6]

Purity ≥98% [1][4]

Appearance Crystalline solid / Solid powder [4][6]

Solubility in DMSO Up to 100 mM [1]

Recommended Storage -20°C [1][7]

Long-term Storage
Store under desiccating

conditions for up to 12 months.
[1]

Experimental Protocol: Stock Solution Preparation
This protocol details the steps to prepare a 10 mM stock solution of Olomoucine II in DMSO.

This concentration is a common starting point for subsequent dilutions to working

concentrations.

Materials and Equipment
Olomoucine II powder (purity ≥98%)

Anhydrous or molecular biology grade Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance (sensitive to 0.1 mg)

Calibrated micropipettes and sterile pipette tips

Sterile, amber or opaque microcentrifuge tubes (e.g., 1.5 mL)

Vortex mixer

Personal Protective Equipment (PPE): safety goggles, lab coat, and chemical-resistant

gloves
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Calculation of Mass
To prepare a stock solution of a specific concentration, use the following formula:

Mass (mg) = Desired Concentration (mM) x Volume (mL) x Molecular Weight ( g/mol ) / 1000

Example Calculation for a 10 mM Stock Solution in 1 mL of DMSO:

Desired Concentration = 10 mM

Desired Volume = 1 mL

Molecular Weight = 370.45 g/mol

Mass (mg) = 10 mM x 1 mL x 370.45 / 1000 = 3.70 mg

Therefore, 3.70 mg of Olomoucine II is needed to make 1 mL of a 10 mM stock solution.

Step-by-Step Procedure
Preparation: Before starting, allow the Olomoucine II container and the DMSO vial to

equilibrate to room temperature to prevent condensation.

Weighing: Carefully weigh out the calculated mass (e.g., 3.70 mg) of Olomoucine II powder

using an analytical balance and place it into a sterile microcentrifuge tube.

Solvent Addition: Add the calculated volume (e.g., 1 mL) of DMSO to the microcentrifuge

tube containing the Olomoucine II powder.

Dissolution: Close the tube tightly and vortex thoroughly for 1-2 minutes until the solid is

completely dissolved. The solution should be clear.[7] Gentle warming or brief sonication can

be used if dissolution is difficult, but avoid overheating.

Aliquoting: To prevent degradation from repeated freeze-thaw cycles, aliquot the stock

solution into smaller, single-use volumes (e.g., 10-20 µL) in sterile, clearly labeled

microcentrifuge tubes.

Storage: Store the aliquots at -20°C in the dark.[1][7]
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Visualized Workflows and Pathways
Experimental Workflow
The following diagram illustrates the sequential steps for preparing the Olomoucine II stock

solution.

Stock Solution Preparation Workflow

1. Weigh Olomoucine II

2. Add DMSO

3. Vortex to Dissolve

4. Aliquot into Tubes

5. Store at -20°C

Click to download full resolution via product page

Caption: Workflow for Olomoucine II stock solution preparation.

Signaling Pathway: Cell Cycle Inhibition
Olomoucine II functions by inhibiting cyclin-dependent kinases (CDKs), which are crucial for

cell cycle progression. This diagram shows the points of inhibition.
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Mechanism of Action: CDK Inhibition
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Caption: Olomoucine II inhibits CDK/Cyclin complexes to halt cell cycle.

Safety Precautions and Handling
Personal Protective Equipment (PPE): Always wear a lab coat, safety goggles, and

chemical-resistant gloves when handling Olomoucine II and DMSO.

Ventilation: Work in a well-ventilated area or a chemical fume hood.

Handling: DMSO is a potent solvent that can facilitate the absorption of chemicals through

the skin. Avoid direct contact with the powder and the solution.

Disposal: Dispose of all waste materials according to your institution's guidelines for

chemical waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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